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Pentahydroxyflavone

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

5,6,7,8,4'-Pentahydroxyflavone, also known as Norwogonin, is a natural flavone found in the
medicinal plant Scutellaria baicalensis (Baikal skullcap).[1] This plant has a long history of use
in traditional Chinese medicine for treating a variety of ailments, including inflammation,
respiratory infections, and hypertension.[2] Norwogonin, along with its structurally related and
more extensively studied counterparts such as Wogonin, Baicalein, and Baicalin, has garnered
significant scientific interest for its diverse pharmacological activities.[2][3][4] Preclinical
research highlights its potential as a therapeutic agent, primarily demonstrating anticancer,
anti-inflammatory, and neuroprotective properties. This document provides a detailed overview
of the current understanding of Norwogonin's therapeutic potential, focusing on its mechanisms
of action, supported by quantitative data and detailed experimental protocols.

Anticancer Applications

Norwogonin and related flavonoids exhibit potent anticancer activity across a spectrum of
malignancies.[3][5] The primary mechanisms involve the induction of apoptosis (programmed
cell death), cell cycle arrest, and the modulation of key signaling pathways that govern cancer
cell proliferation and survival.[5][6]
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Mechanism of Action: Apoptosis Induction and CDK9
Inhibition

A key anticancer mechanism of related flavones like Wogonin, which shares a core structure
with Norwogonin, is the inhibition of Cyclin-Dependent Kinase 9 (CDK9).[7] CDK9 is a crucial
transcription regulator. Its inhibition leads to the reduced synthesis of short-lived anti-apoptotic
proteins, most notably Myeloid Cell Leukemia 1 (Mcl-1).[7] The rapid downregulation of Mcl-1
disrupts the balance of pro- and anti-apoptotic proteins, tipping the scales towards apoptosis
and leading to cancer cell death.[7] This targeted action provides a promising avenue for

therapeutic intervention.

Signaling Pathway: CDK9 Inhibition Leading to Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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